1-(1-adamantylacetyl)-4-(2-methoxyphenyl)piperazine
Overview
Description
1-(1-adamantylacetyl)-4-(2-methoxyphenyl)piperazine, also known as AAPP, is a chemical compound that has been widely researched for its potential applications in the field of medicinal chemistry. AAPP belongs to the class of piperazine derivatives and has been found to exhibit a range of pharmacological properties.
Mechanism of Action
The exact mechanism of action of 1-(1-adamantylacetyl)-4-(2-methoxyphenyl)piperazine is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the serotonin and dopamine systems. This compound has been found to increase the levels of these neurotransmitters in the brain, leading to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters in the brain, including serotonin and dopamine. This compound has also been found to have a positive effect on cognitive function and memory. In addition, this compound has been shown to exhibit antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(1-adamantylacetyl)-4-(2-methoxyphenyl)piperazine in lab experiments include its potent pharmacological effects and its ability to target various neurotransmitter systems in the brain. However, the limitations of using this compound include its high cost and the need for specialized equipment and expertise to synthesize and study the compound.
Future Directions
There are several future directions for the study of 1-(1-adamantylacetyl)-4-(2-methoxyphenyl)piperazine. One direction is to further investigate its potential applications in the treatment of various neurological disorders. Another direction is to explore the mechanism of action of this compound in more detail. Additionally, there is a need for further studies to determine the safety and toxicity of this compound. Finally, the development of more efficient and cost-effective synthesis methods for this compound could lead to its wider use in research and drug development.
Scientific Research Applications
1-(1-adamantylacetyl)-4-(2-methoxyphenyl)piperazine has been extensively studied for its potential applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. It has been found to exhibit potent antidepressant and anxiolytic properties in animal models. This compound has also been shown to have a positive effect on cognitive function and memory.
properties
IUPAC Name |
2-(1-adamantyl)-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N2O2/c1-27-21-5-3-2-4-20(21)24-6-8-25(9-7-24)22(26)16-23-13-17-10-18(14-23)12-19(11-17)15-23/h2-5,17-19H,6-16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBJGNTGPHXHEPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)CC34CC5CC(C3)CC(C5)C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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